1-(1-methyl-1H-indol-6-yl)ethanone
Overview
Description
“1-(1-methyl-1H-indol-6-yl)ethanone” is a compound with the molecular formula C11H11NO . It is an aromatic heterocyclic compound that contains a benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The compound is solid in form .
Synthesis Analysis
Indole derivatives, such as “1-(1-methyl-1H-indol-6-yl)ethanone”, have been synthesized using various methods . One common approach involves the annelation of the five-membered ring to an existing benzene ring bearing the appropriate functionality . Another method involves the addition of indole to aldehydes .
Molecular Structure Analysis
The molecular structure of “1-(1-methyl-1H-indol-6-yl)ethanone” consists of a benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The compound has a molecular weight of 173.21 g/mol .
Physical And Chemical Properties Analysis
“1-(1-methyl-1H-indol-6-yl)ethanone” is a solid compound . It has a molecular weight of 173.21 g/mol and a molecular formula of C11H11NO . The compound has a topological polar surface area of 22 Ų .
Scientific Research Applications
Pharmaceutical Research
Indole derivatives, including compounds like “1-(1-methyl-1H-indol-6-yl)ethanone”, are widely studied for their potential in pharmaceutical applications. They are known to exhibit various biological activities which can be beneficial in treating diseases such as cancer, microbial infections, and other disorders .
Plant Growth Regulation
Compounds similar to “1-(1-methyl-1H-indol-6-yl)ethanone” may be involved in the synthesis of plant hormones like indole-3-acetic acid, which is crucial for plant growth and development .
Chemical Synthesis
Indole derivatives can be used in chemical synthesis processes, such as the enantioselective preparation of β-aryloxy-β-keto esters, which may involve reactions with phenols .
Bioactive Compound Development
The synthesis of complex natural product scaffolds that include indole derivatives is a significant area of research. These efforts aim to expand the bioactive chemical space for potential therapeutic applications .
Aldosterone Synthase Inhibition
Research on indole derivatives has led to the discovery of compounds that can inhibit aldosterone synthase, which is a promising mechanism to lower arterial blood pressure without affecting cortisol secretion .
Cheminformatics
Cheminformatics approaches are used to predict potential biological activities for synthetic indole alkaloids, which could lead to the development of new bioactive molecules .
Future Directions
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 1-(1-methyl-1h-indol-6-yl)ethanone, have a broad range of biological activities . These activities suggest that the compound may interact with multiple targets, potentially including enzymes, receptors, and other proteins.
Mode of Action
These interactions can lead to changes in the conformation or activity of the target proteins, thereby affecting their function .
Biochemical Pathways
Given the broad range of biological activities associated with indole derivatives , it is likely that the compound affects multiple pathways. These could include pathways involved in cell signaling, metabolism, and other cellular processes.
Pharmacokinetics
The presence of the indole ring and the ethanone group in the compound suggests that it may be lipophilic , which could influence its absorption and distribution within the body.
Result of Action
Given the broad range of biological activities associated with indole derivatives , it is likely that the compound has multiple effects at the molecular and cellular levels. These could include changes in protein activity, alterations in cell signaling pathways, and effects on
properties
IUPAC Name |
1-(1-methylindol-6-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c1-8(13)10-4-3-9-5-6-12(2)11(9)7-10/h3-7H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEZZNSAKRDTNLX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC2=C(C=C1)C=CN2C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80707308 |
Source
|
| Record name | 1-(1-Methyl-1H-indol-6-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80707308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-methyl-1H-indol-6-yl)ethanone | |
CAS RN |
202584-26-7 |
Source
|
| Record name | 1-(1-Methyl-1H-indol-6-yl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80707308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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